Formylsulfathiazole
Overview
Description
Formylsulfathiazole is a derivative of sulfathiazole, which is a short-acting sulfa drug . It was once a common oral and topical antimicrobial until less toxic alternatives were discovered . It is still occasionally used, sometimes in combination with sulfabenzamide and sulfacetamide . The molecular formula of Formylsulfathiazole is C10H9N3O3S2 .
Synthesis Analysis
The synthesis of sulfathiazole derivatives, which would include Formylsulfathiazole, has been explored in various studies . These studies have shown that synthetic modifications of sulfathiazole derivatives can enhance their biological properties, making them potential candidates for medicinal chemistry .Molecular Structure Analysis
The molecular weight of Formylsulfathiazole is 283.3293 . It has no defined stereocenters or E/Z centers . In the solid state, sulfathiazole, a related compound, preferentially adopts the imidine tautomeric form .Scientific Research Applications
Covalent Bonding in Proteins
Formylsulfathiazole has implications in biochemistry, specifically in the area of protein engineering. A study by (Liu et al., 2021) discusses the use of aryl fluorosulfate in protein engineering. This research highlights the potential of using similar chemical structures for innovative biochemical applications.
Crystal Polymorphism in Pharmaceuticals
The influence of additives on crystal polymorphism is a critical aspect in pharmaceuticals. (Kelleher et al., 2006) investigated the steric demand and hydrogen bonding capability of additives on the crystal polymorphism of sulfathiazole, suggesting that molecules like formylsulfathiazole could play a role in controlling crystal forms of drugs.
Posttranslational Modification in Prokaryotic Sulfatases
Formylsulfathiazole's related compound, formylglycine, is significant in the posttranslational modification of prokaryotic sulfatases. (Dierks et al., 1998) highlights this process, indicating the relevance of such modifications in enzymatic function and potential pharmaceutical applications.
Potential Antidiabetic Drugs
Formylsulfathiazole-related compounds have been explored for their potential as antidiabetic drugs. (Barf et al., 2002) discusses arylsulfonamidothiazoles as potent inhibitors of certain enzymes, suggesting a potential pathway for formylsulfathiazole derivatives in diabetes treatment.
Enzymatic Activity and Sulfate Ester Hydrolysis
The role of formylglycine in enzymatic activity, particularly in sulfate ester hydrolysis, is another area of research. (Lukatela et al., 1998) and (Dierks et al., 1999) provide insights into the mechanism of action in sulfatases, where modifications like formylglycine play a crucial role.
Mechanism of Action
properties
IUPAC Name |
N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]formamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O3S2/c14-7-12-8-1-3-9(4-2-8)18(15,16)13-10-11-5-6-17-10/h1-7H,(H,11,13)(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCTDPFHKIGVRLA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC=O)S(=O)(=O)NC2=NC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40229197 |
Source
|
| Record name | N'4-Formyl-N'1-thiazol-2-ylsulphanilamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40229197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Formylsulfathiazole | |
CAS RN |
786-25-4 |
Source
|
| Record name | N-[4-[(2-Thiazolylamino)sulfonyl]phenyl]formamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=786-25-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Formylsulfathiazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000786254 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N'4-Formyl-N'1-thiazol-2-ylsulphanilamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40229197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N'4-formyl-N'1-thiazol-2-ylsulphanilamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.205 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | FORMYLSULFATHIAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O29475U8M3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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